N-(2-Carboxybenzoyl)-(-)-10,2-camphorsultam

• IUPAC Name: 2-[(1S,5R,7R)-10,10-dimethyl-3,3-dioxo-3λ6-thia-4-azatricyclo[5.2.1.01,5]decane-4-carbonyl]benzoic acid
• InChI: InChI=1S/C18H21NO5S/c1-17(2)11-7-8-18(17)10-25(23,24)19(14(18)9-11)15(20)12-5-3-4-6-13(12)16(21)22/h3-6,11,14H,7-10H2,1-2H3,(H,21,22)/t11-,14-,18-/m1/s1
• InChI Key: UJCSAJNSMWSFHF-YRILPIOLSA-N
• Canonical SMILES: CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)C4=CC=CC=C4C(=O)O)C
• Isomeric SMILES: CC1([C@@H]2CC[C@]13CS(=O)(=O)N([C@@H]3C2)C(=O)C4=CC=CC=C4C(=O)O)C
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol

Description

N-(2-Carboxybenzoyl)-(-)-10,2-camphorsultam, also known as N-CB-CAMP, is a novel organosulfur compound that has recently been studied for its potential applications in scientific research. N-CB-CAMP is a derivative of camphor, a natural compound found in many plants, and has a unique structure that makes it an attractive candidate for a range of laboratory experiments.

Scientific Research Applications

1. Chiral Probing and Stereochemistry Determination

N-(2-Carboxybenzoyl)-(-)-10,2-camphorsultam, also known as Oppolzer's camphorsultam, has been identified as a valuable chiral probe. It is particularly useful for the optical resolution by high-performance liquid chromatography (HPLC) and for determining the absolute stereochemistry of carboxylic acids through X-ray crystallography. This application is significant in the resolution and determination of stereochemistry in various organic compounds, enhancing our understanding of their chemical behavior and properties (Harada, Soutome, Murai, & Uda, 1993).

2. Asymmetric Synthesis

Oppolzer's camphorsultam is widely acknowledged as an efficient chiral auxiliary in asymmetric synthesis. Its utility spans a range of reactions such as alkylations, allylations, 1,3-dipolar cycloadditions, cyclopropanation, reductions, Diels–Alder, aldol, and ene reactions. These reactions are critical in the stereoselective synthesis of various important natural products, showcasing the sultam's versatility and power as a synthetic tool (Heravi & Zadsirjan, 2014).

3. Catalysis and Chemical Transformations

The use of N-(2-Carboxybenzoyl)-(-)-10,2-camphorsultam has been found crucial in various catalytic transformations. For instance, it plays a key role in the ruthenium-catalyzed meta C-H chlorination of arenes, where its use as a chlorinating agent is essential for successful reactions. This illustrates its importance in facilitating specific and innovative chemical transformations (Fan, Lu, Cheng, & Zhang, 2018).

4. Photoinitiator Applications

In the field of polymer science, camphorquinone, a derivative related to camphorsultam, has been utilized as a photoinitiator. This application is particularly notable in dental materials, where it is used to initiate the polymerization of resins. The study of these systems enhances the understanding of photopolymerization processes and contributes to the development of advanced dental materials (Ullrich, Herzog, Liska, Burtscher, & Moszner, 2004).